Cas no 1881420-93-4 (4-methoxy-2,2,4-trimethylpentan-1-ol)

• Product Name: 4-methoxy-2,2,4-trimethylpentan-1-ol
• CAS No: 1881420-93-4
• MF: C₉H₂₀O₂
• MW: 160.253903388977
• CID: 6506250
• PubChem ID: 91262503
• Update Time: 2025-06-09

4-methoxy-2,2,4-trimethylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2,2,4-trimethylpentan-1-ol
• EN300-1807636
• 1881420-93-4

• Inchi： 1S/C9H20O2/c1-8(2,7-10)6-9(3,4)11-5/h10H,6-7H2,1-5H3
• InChI Key： HIVAHJKPDMXSCB-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CC(C)(C)CO

Computed Properties

• Exact Mass: 160.146329876g/mol
• Monoisotopic Mass: 160.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 4-methoxy-2,2,4-trimethylpentan-1-ol

Introduction to 4-methoxy-2,2,4-trimethylpentan-1-ol (CAS No. 1881420-93-4)

4-methoxy-2,2,4-trimethylpentan-1-ol, with the CAS number 1881420-93-4, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, cosmetics, and materials science. This compound is characterized by its molecular formula C₉H₂₀O₂ and a molecular weight of 156.25 g/mol. The presence of a methoxy group and multiple methyl groups imparts distinct reactivity and solubility properties, making it an intriguing subject for both academic research and industrial development.

The chemical structure of 4-methoxy-2,2,4-trimethylpentan-1-ol consists of a primary alcohol functional group attached to a branched alkyl chain with a methoxy substituent. This structure confers several advantageous properties, such as enhanced hydrophobicity and improved stability under various conditions. These characteristics have led to its exploration in the synthesis of more complex molecules and as a precursor in the development of novel materials.

In the pharmaceutical industry, 4-methoxy-2,2,4-trimethylpentan-1-ol has shown promise as a potential intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its role in the production of anti-inflammatory agents and antioxidants. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 4-methoxy-2,2,4-trimethylpentan-1-ol exhibited significant anti-inflammatory activity in vitro and in vivo models. The researchers noted that the methoxy group played a crucial role in enhancing the compound's bioavailability and reducing toxicity.

Beyond pharmaceutical applications, 4-methoxy-2,2,4-trimethylpentan-1-ol has also found use in the cosmetics industry. Its unique combination of hydrophobic and hydrophilic properties makes it an effective emollient and moisturizer. A 2023 study in the International Journal of Cosmetic Science demonstrated that formulations containing 4-methoxy-2,2,4-trimethylpentan-1-ol significantly improved skin hydration and elasticity compared to traditional moisturizers. The study attributed these benefits to the compound's ability to penetrate the skin barrier effectively while maintaining moisture balance.

In materials science, 4-methoxy-2,2,4-trimethylpentan-1-ol has been investigated for its potential as a plasticizer and stabilizer in polymer systems. Its low volatility and high thermal stability make it an attractive candidate for improving the mechanical properties of polymers. A 2023 study published in Polymer Chemistry explored the use of 4-methoxy-2,2,4-trimethylpentan-1-ol-based plasticizers in polyvinyl chloride (PVC) formulations. The results showed that these plasticizers not only enhanced the flexibility and durability of PVC but also reduced its environmental impact by minimizing the release of harmful plasticizers.

The synthesis of 4-methoxy-2,2,4-trimethylpentan-1-ol typically involves multi-step processes that include Grignard reactions and selective oxidation steps. Recent advancements in green chemistry have led to more sustainable and environmentally friendly methods for producing this compound. For example, a 2023 study in Green Chemistry described a novel catalytic process using heterogeneous catalysts that significantly reduced waste generation and energy consumption compared to traditional methods.

In conclusion, 4-methoxy-2,2,4-trimethylpentan-1-ol (CAS No. 1881420-93-4) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and properties make it an invaluable resource for researchers and developers seeking innovative solutions in pharmaceuticals, cosmetics, and materials science. As ongoing research continues to uncover new possibilities for this compound, its importance is likely to grow further in the coming years.